Cas no 2463-53-8 (non-2-enal)

• Product Name: non-2-enal
• CAS No: 2463-53-8
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 43017
• PubChem ID: 5283335
• Update Time: 2026-05-14

non-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Nonenal
• 2-NONEN-1-AL
• 2-TRANS-NONENAL
• FEMA 3213
• NON-2-ENAL
• T2 NONENAL
• TRANS-2-NONEN-1-AL
• NSC 20746
• non-2-enal

• Inchi： InChI=1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h7-9H,2-6H2,1H3/b8-7+
• InChI Key： BSAIUMLZVGUGKX-BQYQJAHWSA-N
• SMILES： CCCCCC/C=C/C=O

Computed Properties

• Exact Mass: 140.12000

Experimental Properties

• Density: 0.846 g/mL at 25 °C(lit.)
• Melting Point: -28°C (estimate)
• Boiling Point: 88-90 °C12 mm Hg(lit.)
• Flash Point: 184 °F
• Refractive Index: n20/D 1.453(lit.)
• PSA: 17.07000
• LogP: 2.71190
• FEMA: 3213

non-2-enal Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• RTECS：RA8509050
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on non-2-enal

Exploring Non-2-enal (CAS No. 2463-53-8): Properties, Applications, and Industry Trends

Non-2-enal, identified by its CAS number 2463-53-8, is a fascinating aldehyde compound widely recognized for its unique olfactory characteristics. As a member of the unsaturated aldehydes family, it plays a pivotal role in fragrance formulation and flavor enhancement. This article delves into the molecular structure, industrial applications, and emerging trends surrounding this versatile compound, addressing common queries like "What is Non-2-enal used for?" and "How does Non-2-enal contribute to sustainable fragrance development?".

The chemical structure of Non-2-enal features a nine-carbon chain with an alpha,beta-unsaturated aldehyde functional group, which contributes to its distinctive green, citrus-like aroma. This molecular configuration makes it particularly valuable in creating natural-smelling fragrance profiles, especially in products demanding fresh, outdoorsy notes. Recent studies highlight its potential as a biodegradable fragrance component, aligning with the growing consumer demand for eco-friendly cosmetic ingredients.

In the flavor industry, CAS 2463-53-8 finds application as a flavor enhancer for various food products. Its ability to impart fresh, fatty, and slightly metallic nuances makes it indispensable in creating authentic taste experiences. Food scientists frequently search for "Non-2-enal in food applications" and "safety of Non-2-enal as a flavor additive", reflecting the compound's importance in culinary innovation. Regulatory bodies have approved its use within specified limits, ensuring consumer safety while maintaining product quality.

The synthesis of Non-2-enal has evolved significantly, with modern methods focusing on green chemistry principles. Researchers are investigating catalytic oxidation processes and biocatalytic routes to improve yield and reduce environmental impact. These advancements respond to industry searches for "sustainable production of Non-2-enal" and "energy-efficient aldehyde synthesis", demonstrating the compound's relevance in contemporary chemical manufacturing.

Quality control of Non-2-enal involves rigorous chromatographic analysis to ensure purity and consistency. Analytical chemists often inquire about "GC-MS methods for Non-2-enal detection" and "stability testing of unsaturated aldehydes", underscoring the technical aspects of working with this compound. Proper storage conditions—typically under nitrogen atmosphere at controlled temperatures—are crucial to maintain its chemical integrity.

Market trends indicate growing interest in Non-2-enal for niche perfumery and artisanal flavor creation. The compound's ability to blend well with woody, citrus, and herbal notes makes it popular among perfumers crafting gender-neutral fragrances, a rapidly expanding market segment. Consumer searches for "unique aldehyde perfumes" and "natural-smelling synthetic fragrances" reflect this evolving preference.

From a regulatory perspective, Non-2-enal complies with international standards when used appropriately. Industry professionals frequently search for "IFRA guidelines for Non-2-enal" and "REACH compliance of CAS 2463-53-8", indicating the importance of regulatory knowledge in product development. The compound's low toxicity profile and favorable environmental fate contribute to its widespread acceptance.

Future research directions for Non-2-enal include exploring its potential in functional fragrances and aroma-therapeutic applications. With increasing interest in "olfactory influence on cognitive function" and "mood-enhancing scents", this compound may find new applications beyond traditional uses. The scientific community continues to investigate its structure-activity relationships to unlock further possibilities.

In conclusion, Non-2-enal (2463-53-8) represents a remarkable intersection of chemistry and sensory science. Its versatility in fragrance and flavor applications, combined with ongoing innovations in sustainable production, ensures its continued relevance in multiple industries. As consumer preferences evolve toward authentic, nature-inspired experiences, this compound will likely maintain its position as a valuable tool for creative formulation.